N-(4,7-dichlorobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4,7-dichloro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C17H14Cl2N2O3S2/c18-12-8-9-13(19)16-15(12)21-17(25-16)20-14(22)7-4-10-26(23,24)11-5-2-1-3-6-11/h1-3,5-6,8-9H,4,7,10H2,(H,20,21,22)
• InChI Key: OUAMQZOMGSFBGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C17H14Cl2N2O3S2
• Molecular Weight: 429.3 g/mol

Description

N-(4,7-dichlorobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide, also known as DCB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCB is a synthetic compound that belongs to the class of benzothiazole sulfonamides.

Scientific Research Applications

Sulfonamides represent a significant class of compounds in scientific research, known for their incorporation into various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotic medications. This group of compounds has been explored extensively for their potential applications across different fields of medicinal chemistry, owing to the primary sulfonamide moiety's versatility and efficacy in drug development. Recent research has introduced novel drugs incorporating this group, showcasing significant antitumor activity and applications in targeting tumor-associated isoforms for diagnostic and therapeutic purposes (Carta, Scozzafava, & Supuran, 2012).

Antiglaucoma and Antitumor Activities

Sulfonamide derivatives have been identified as potent inhibitors with applications in treating glaucoma, one of the major causes of blindness worldwide. These compounds work by inhibiting the carbonic anhydrase enzyme, reducing intraocular pressure and offering a therapeutic option for glaucoma management. The exploration of sulfonamide/sulfamide/sulfamate CA inhibitors, including novel compounds targeting NO-donating moieties and hybrids incorporating sulfonamide and prostaglandin analogs, highlights the ongoing need for new antiglaucoma agents (Masini, Carta, Scozzafava, & Supuran, 2013).

Apart from their use in ophthalmology, sulfonamides have shown promise in anticancer research. Their ability to act as selective antiglaucoma drugs and antitumor agents by targeting specific isoforms of carbonic anhydrase associated with tumor cells underscores their potential in developing diagnostic tools and treatments for cancer. The discovery of new sulfonamides for these purposes is critical, given the constant need for innovative therapeutic options in oncology (Carta, Scozzafava, & Supuran, 2012).